Hoechst 33342 analog 2 trihydrochloride
Hoechst 33342 analog 2 trihydrochloride
Hoechst 33342 analog 2 trihydrochloride is a anglog of Hoechst 33342. Hoechst 33342 is a DNA minor groove binder used fluorochrome for visualizing cellular DNA.
Brand Name:
Vulcanchem
CAS No.:
155815-98-8
VCID:
VC0006816
InChI:
InChI=1S/C25H23IN6O.3ClH/c1-31-8-10-32(11-9-31)17-4-6-20-22(14-17)30-25(28-20)16-2-5-19-21(13-16)29-24(27-19)15-3-7-23(33)18(26)12-15;;;/h2-7,12-14,27,29H,8-11H2,1H3,(H,28,30);3*1H/b24-15+;;;
SMILES:
CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=CC5=C(C=C4)NC(=C6C=CC(=O)C(=C6)I)N5.Cl.Cl.Cl
Molecular Formula:
C₂₅H₂₆Cl₃IN₆O
Molecular Weight:
659.78
Hoechst 33342 analog 2 trihydrochloride
CAS No.: 155815-98-8
Inhibitors
VCID: VC0006816
Molecular Formula: C₂₅H₂₆Cl₃IN₆O
Molecular Weight: 659.78
| CAS No. | 155815-98-8 |
|---|---|
| Product Name | Hoechst 33342 analog 2 trihydrochloride |
| Molecular Formula | C₂₅H₂₆Cl₃IN₆O |
| Molecular Weight | 659.78 |
| IUPAC Name | (4E)-2-iodo-4-[5-[6-(4-methylpiperazin-1-yl)-1H-benzimidazol-2-yl]-1,3-dihydrobenzimidazol-2-ylidene]cyclohexa-2,5-dien-1-one;trihydrochloride |
| Standard InChI | InChI=1S/C25H23IN6O.3ClH/c1-31-8-10-32(11-9-31)17-4-6-20-22(14-17)30-25(28-20)16-2-5-19-21(13-16)29-24(27-19)15-3-7-23(33)18(26)12-15;;;/h2-7,12-14,27,29H,8-11H2,1H3,(H,28,30);3*1H/b24-15+;;; |
| Standard InChIKey | FCSBENLMWUNAPC-VWIUBBDFSA-N |
| SMILES | CN1CCN(CC1)C2=CC3=C(C=C2)N=C(N3)C4=CC5=C(C=C4)NC(=C6C=CC(=O)C(=C6)I)N5.Cl.Cl.Cl |
| Description | Hoechst 33342 analog 2 trihydrochloride is a anglog of Hoechst 33342. Hoechst 33342 is a DNA minor groove binder used fluorochrome for visualizing cellular DNA. |
| Reference | [1]. Chazotte B. Labeling nuclear DNA with hoechst 33342. Cold Spring Harb Protoc. 2011 Jan 1;2011(1):pdb.prot5557. |
| Last Modified | Aug 20 2021 |
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